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Compound of Interest

Compound Name: 2-Amino-4-cyanopyridine

Technical Support Center: 2-Amino-4-cyanopyridine

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of 2-Amino-4-cyanopyridine (CAS No: 42182-
27-4).

Frequently Asked Questions (FAQs)
Q1: What is 2-Amino-4-cyanopyridine and what are its primary applications?

2-Amino-4-cyanopyridine is a chemical intermediate widely used in the fine chemical industry,
particularly in the fields of medicine and pesticides.[1] It serves as a key component in the
synthesis of various pharmaceutical compounds, including mGIluR2 antagonists for the
treatment of central nervous system diseases.[1][2]

Q2: What are the main hazards associated with 2-Amino-4-cyanopyridine?

This compound is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][4]
It also causes serious eye irritation and skin irritation.[4][5] In case of fire, it may generate
irritating and toxic gases such as carbon oxides, nitrogen oxides, and hydrogen cyanide.[4]

Q3: What personal protective equipment (PPE) should | wear when handling this chemical?

To ensure personal safety, the following PPE is mandatory:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b024417?utm_src=pdf-interest
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://wap.guidechem.com/question/how-can-2-amino-4-cyanopyridin-id126957.html
https://wap.guidechem.com/question/how-can-2-amino-4-cyanopyridin-id126957.html
https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds000695
https://georganics.sk/wp-content/uploads/2021/05/2-Amino-4-cyanopyridine.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Amino-4-cyanopyridine.pdf
https://www.biochemopharma.fr/uploads/products/msds/516370100.pdf
https://georganics.sk/wp-content/uploads/2021/05/2-Amino-4-cyanopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Eye Protection: Chemical safety glasses or goggles.[4][5]
e Hand Protection: Wear appropriate protective gloves.[5]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[4][5] A
safety shower and eye bath should be readily available.[4][6]

» Respiratory Protection: In case of insufficient ventilation or high concentrations, use an
approved respirator.[4][5]

Q4: What should | do in case of accidental exposure?
Immediate action is crucial. Follow these first aid measures:

 After Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[4]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.[4][6]
Remove all contaminated clothing. Seek medical aid.[4]

» After Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[4] Continue rinsing and seek immediate medical
attention.[4][7]

o After Ingestion: Do NOT induce vomiting. Wash the mouth out with water and call a
physician or poison control center immediately.[4][7]

Q5: How should | properly store 2-Amino-4-cyanopyridine?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[4][6][7]
It is moisture-sensitive and should be stored under an inert gas.[4][6] Keep it away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][8]
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Issue Encountered Possible Cause

Recommended Action

Material has changed color Exposure to air, light, or

(darkened) moisture.

This may indicate degradation.
It is recommended to use a
fresh batch for experiments
where purity is critical. Ensure
storage containers are sealed
tightly and stored under an

inert atmosphere.

Inconsistent experimental Impurity of the compound or

results improper handling.

Verify the purity of the 2-
Amino-4-cyanopyridine using
appropriate analytical methods
(e.g., GC, Melting Point).[2]
Review handling procedures to
ensure they align with the
safety data sheet

recommendations.

Difficulty dissolving the Use of an inappropriate

compound solvent.

The solubility of 2-Amino-4-
cyanopyridine has not been
fully characterized in all
solvents. Small-scale solubility
tests are recommended to find
a suitable solvent for your

specific application.

Quantitative Data Summary

Physical and Chemical Properties
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Property

Value

Molecular Formula

CeHsNs

Molecular Weight 119.12 g/mol [3]
Crystalline powder, Cream to yellow to brown[2]
Appearance
[4]
Melting Point 146.0 - 156.0 °C[2]
Boiling Point 148 - 152 °C[4]

Hazard Identification and Classification

Hazard Class

GHS Pictogram

Signal Word Hazard Statement

Acute Toxicity (Oral,

H301, H311, H331:

Toxic if swallowed, in

] Danger ) ) )
Dermal, Inhalation) contact with skin, or if
inhaled.[3][4]
o ] H319: Causes serious
Eye Irritation Warning o
eye irritation.[4][5]
) o ] H315: Causes skin
Skin Irritation Warning L
irritation.[5]
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single Warning

Exposure)

respiratory irritation.[5]

Experimental Protocols

Synthesis of 2-Amino-4-cyanopyridine
Two common methods for the synthesis of 2-Amino-4-cyanopyridine are outlined below.[1]

Method 1: Reduction of 2-nitro-4-cyanopyridine
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e Preparation: In a 250 mL four-necked reaction flask, add reduced iron powder (8.54 g, 0.15
mol), acetic acid (1.1 mL, 0.02 mol), and 100 mL of water.

e Reaction Initiation: Heat the mixture under reflux for 15 minutes. Then, cool the mixture to
85°C.

e Addition: Slowly add 2-nitro-4-cyanopyridine (10.9 g, 0.06 mol) to the flask. Note that the
reaction is exothermic.

o Reflux: After the addition is complete, heat the mixture under reflux for 1 hour to ensure the
reaction is complete.

e Work-up: Cool the reaction mixture to room temperature and filter it. Wash the residue with
water and combine the filtrates.

» Stabilization & Isolation: Add 0.2 g of an antioxidant to the filtrate to prevent product
oxidation. Evaporate the solution under rotation to obtain a white powder of 2-Amino-4-
cyanopyridine.[1]

Method 2: Amination of 2-chloro-4-cyanopyridine

e Reaction Setup: In a 500 mL round-bottom flask, combine 2-chloro-4-cyanopyridine with
ammonia in the presence of anhydrous ethanol.

» Reaction: Stir the reaction mixture at 60°C for 24 hours. The mixture will gradually turn
orange-yellow.

o« Ammonia Removal: Reduce the pressure and use a rotary evaporator at approximately 35°C
to remove excess ammonia.

» Precipitation: Add anhydrous ethanol and cool the mixture to -18°C to precipitate solid
ammonium chloride.

o Filtration: Filter the mixture and wash the solid with anhydrous ethanol three times. Collect
the filtrate.
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« |solation: Use a rotary evaporator at 40°C to remove the anhydrous ethanol from the filtrate,
yielding 2-Amino-4-cyanopyridine hydrochloride.

» Neutralization: Dissolve the hydrochloride salt in deionized water and adjust the pH to
approximately 11 with solid sodium hydroxide.

o Extraction: Extract the aqueous solution with isopropanol three times. Collect the upper
organic layer.

e Final Product: Recover the 2-Amino-4-cyanopyridine by rotary evaporation of the
isopropanol at 40°C.[1]

Visual Workflow
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Safe Handling and Storage Workflow for 2-Amino-4-cyanopyridine

Preparation

Conduct Risk
Assessment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle with Care I
Avoid Dust Formation i
I

|
Emergencv'r Procedures

Avoid Contact: Spill: Evacuate, Ventilate,
Skin, Eyes, Inhalation and Contain

Exposure: Follow First

Lo e Zat; Dulrs BF SoieE Aid Procedures Immediately

Store in Cool, Dry, Fire: Use CO2, Dry Powder,
Well-Ventilated Area or Water Jet

'

Keep Container
Tightly Closed

'

Store Under Inert Gas
(Moisture Sensitive)

'

Separate from Incompatible
Materials (e.g., Strong Oxidizers)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Amino-4-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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